N,N-diethyl-4-(4-methoxyphenoxy)-1-butanamine

• IUPAC Name: N,N-diethyl-4-(4-methoxyphenoxy)butan-1-amine
• InChI: InChI=1S/C15H25NO2/c1-4-16(5-2)12-6-7-13-18-15-10-8-14(17-3)9-11-15/h8-11H,4-7,12-13H2,1-3H3
• InChI Key: GZXJQBMNOFLIDQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCCOC1=CC=C(C=C1)OC
• Molecular Formula: C15H25NO2
• Molecular Weight: 251.36 g/mol

Description

N,N-diethyl-4-(4-methoxyphenoxy)-1-butanamine, commonly known as DMPEA, is a chemical compound that has been studied for its potential use in scientific research. DMPEA is a derivative of the neurotransmitter phenethylamine and has been shown to have effects on the central nervous system. In

Scientific Research Applications

DMPEA has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have effects on the central nervous system, including the ability to increase dopamine and norepinephrine release. DMPEA has also been studied for its potential use in the treatment of depression and anxiety disorders.

Mechanism of Action

DMPEA acts as a partial agonist at the trace amine-associated receptor 1 (TAAR1), which is a G protein-coupled receptor that is involved in the regulation of neurotransmitter release. By binding to TAAR1, DMPEA can increase the release of dopamine and norepinephrine, which are neurotransmitters that are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
DMPEA has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine and norepinephrine release, which can lead to increased arousal, alertness, and mood. DMPEA has also been shown to have effects on the cardiovascular system, including the ability to increase heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

DMPEA has several advantages for use in lab experiments. It is relatively easy to synthesize and can be produced in large quantities. It has also been shown to have effects on the central nervous system, which makes it a useful tool for studying the regulation of neurotransmitter release. However, DMPEA also has limitations, including its potential for toxicity and the need for further research to fully understand its effects on the central nervous system.

Future Directions

There are several future directions for research on DMPEA. One area of interest is the potential use of DMPEA in the treatment of depression and anxiety disorders. Further research is needed to fully understand the effects of DMPEA on the central nervous system and to determine the optimal dosage and administration method for therapeutic use. Additionally, research is needed to explore the potential use of DMPEA in the field of neuroscience, including its effects on the regulation of neurotransmitter release and its potential use as a research tool in the study of the central nervous system.